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Compound of Interest

Compound Name:
(|AS)-|A-Hydroxy-L-histidine

(hydrochloride)

Cat. No.: B12390889

Get Quote

Executive Summary & Compound Identity
Target Molecule: (αS)-α-Hydroxy-L-histidine HCl IUPAC Name: (2S)-2-hydroxy-3-(1H-imidazol-

4-yl)propanoic acid hydrochloride CAS Registry: 14402-65-4 (free acid form references), 5934-

29-2 (parent L-His ref for comparison) Core Application: Metabolic profiling, enzyme inhibition

studies (histidase/urocanase), and chiral standard development.[2]

This guide compares the spectral signature of (αS)-α-Hydroxy-L-histidine against its parent

compound (L-Histidine) and its metabolic downstream product (Urocanic Acid), providing a

robust protocol for identification and purity assessment.

Experimental Protocol: Sample Preparation &
Acquisition
To ensure reproducibility and minimize pH-dependent chemical shift variations (common in

imidazole-containing compounds), follow this standardized protocol.
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Solvent: Deuterium Oxide (D₂O), 99.9% D.

Internal Standard: TSP (3-(trimethylsilyl)propionic-2,2,3,3-d4 acid) or DSS. Avoid TMS due to

insolubility in D₂O.

pH Adjustment: 0.1 M DCl or NaOD. Target pH*: 1.0–2.0 (to ensure full protonation of the

imidazole ring and stability of the HCl salt).

Spectrometer: 400 MHz or higher (600 MHz recommended for resolution of ABX coupling in

the side chain).

Step-by-Step Workflow
Weighing: Dissolve 5–10 mg of (αS)-α-Hydroxy-L-histidine HCl in 600 µL of D₂O.

pH Check: Verify pH is < 2.0. The chemical shifts of the imidazole protons (H-2 and H-5) are

highly sensitive to pH. At acidic pH, the imidazole ring is protonated (imidazolium form),

resulting in downfield shifts.

Acquisition Parameters:

Pulse Sequence: zg30 (standard 1H)

Relaxation Delay (D1): ≥ 2.0 seconds (to allow relaxation of solvent-exchangeable protons

if not presaturated).

Scans (NS): 16–64.

Temperature: 298 K (25°C).

Structural Analysis & Assignments
The ¹H NMR spectrum of (αS)-α-Hydroxy-L-histidine HCl is characterized by an ABX spin

system (the CH₂-CH moiety) and two aromatic singlets from the imidazole ring.

¹H NMR Data Table (400 MHz, D₂O, pH ~1)
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Position Proton Type
Chemical
Shift (δ
ppm)

Multiplicity

Coupling
Constant (

)

Structural
Insight

H-2
Imidazole C-

H
8.60 – 8.65 Singlet (s) -

Most

deshielded

due to

location

between two

nitrogens (N-

C-N).

H-5
Imidazole C-

H
7.30 – 7.40 Singlet (s) -

Characteristic

of the

imidazole

ring; shifts

upfield at

neutral pH.

H-α
Methine (CH-

OH)
4.45 – 4.50 dd

Hz,

Hz

Diagnostic

Peak.

Significantly

downfield

from L-

Histidine's H-

α (~4.0 ppm)

due to the

electronegati

ve Oxygen.

H-β1
Methylene

(CH₂)
3.15 – 3.20 dd

Hz,

Hz

Diastereotopi

c proton A.

H-β2
Methylene

(CH₂)
3.00 – 3.05 dd

Hz,

Hz

Diastereotopi

c proton B.
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Visualizing the Spin System
The α-proton (H-α) appears as a doublet of doublets (dd) due to coupling with the two non-

equivalent β-protons. The hydroxyl group's proton (OH) exchanges rapidly with D₂O and is

typically not observed as a distinct peak, but merges with the HDO solvent signal (~4.79 ppm).

(αS)-α-Hydroxy-L-histidine HCl

Imidazole Ring
(Aromatic)

Side Chain
(ABX System)

H-2 (N-CH-N)
δ 8.60 ppm (s)

H-5 (C=CH-N)
δ 7.35 ppm (s)

H-α (CH-OH)
δ 4.45 ppm (dd)

Deshielded by OH

H-β (CH₂)
δ 3.00-3.20 ppm (m)

Diastereotopic

Click to download full resolution via product page

Caption: Structural decomposition of NMR signals showing the distinct aromatic and aliphatic

regions.

Comparative Analysis: Product vs. Alternatives
Distinguishing (αS)-α-Hydroxy-L-histidine from its parent amino acid and related metabolites is

critical for purity analysis.

Comparison Table: Chemical Shift Fingerprints
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Feature
(αS)-α-Hydroxy-L-

His (Product)
L-Histidine HCl

(Parent Alternative)

Urocanic Acid

(Metabolite
Alternative)

H-α Shift
~4.45 ppm

(Deshielded by -OH)

~4.05 ppm (Shielded

by -NH₂)

N/A (Olefinic protons

instead)

H-β Shift 3.00 – 3.20 ppm 3.30 – 3.40 ppm N/A

Olefinic H None None
6.40 ppm (d) & 7.60

ppm (d)

C-α (¹³C) ~71 ppm (C-OH) ~54 ppm (C-NH₂) ~118 ppm (C=C)

Stereochemistry Chiral (S) Chiral (S) Achiral (Planar)

Key Differentiator
The H-α resonance is the primary marker.

Shift: The replacement of the amino group (-NH₂) with a hydroxyl group (-OH) causes a

downfield shift of ~0.4 ppm for the α-proton.

Coupling: L-Histidine often shows a triplet (t) or rough dd for the α-proton at 4.0 ppm. The α-

hydroxy analog shows a clearer dd at 4.45 ppm.

Stereochemical Verification (Chiral Purity)
Standard ¹H NMR in achiral solvents (D₂O) cannot distinguish between the (αS) and (αR)

enantiomers. To verify the (αS) configuration (critical for bioactivity), one of the following

methods must be employed:

Polarimetry: Measure specific rotation

. The L-isomer (S-configuration) typically exhibits a specific rotation distinct from the
racemate or D-isomer.

Chiral Solvating Agents (CSA): Add a chiral shift reagent (e.g., Europium tris[3-

(heptafluoropropylhydroxymethylene)-(+)-camphorate]) to the NMR tube. This will split the

signals of the enantiomers if the sample is not enantiopure.
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Mosher's Ester Derivatization: React the hydroxyl group with (R)- or (S)-MTPA chloride. The

¹H or ¹⁹F NMR shifts of the resulting diastereomers will confirm the absolute configuration.

Metabolic Pathway Context
Understanding the biological origin helps in analyzing crude biological extracts where this

compound may appear alongside L-Histidine.

L-Histidine
(Parent)

Imidazole Pyruvate
(Intermediate)

 -NH₂ -> =O

Histidine Transaminase

(αS)-α-Hydroxy-L-histidine
(L-Imidazole Lactate)

 =O -> -OH

Dehydrogenase
(NADH dependent)

Click to download full resolution via product page

Caption: Biosynthetic pathway from L-Histidine to (αS)-α-Hydroxy-L-histidine via transamination

and reduction.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b12390889?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

